Cas no 88151-17-1 (1-(4-Amino-phenyl)-2-methylamino-ethanol)

• Product Name: 1-(4-Amino-phenyl)-2-methylamino-ethanol
• CAS No: 88151-17-1
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 643032
• Update Time: 2023-08-03

1-(4-Amino-phenyl)-2-methylamino-ethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-amino-a-[(methylamino)methyl]-
• 1-(4-Amino-phenyl)-2-methylamino-ethanol
• BB 0217083

• Inchi： 1S/C9H14N2O/c1-11-6-9(12)7-2-4-8(10)5-3-7/h2-5,9,11-12H,6,10H2,1H3
• InChI Key： MRGQZGMTKRPRJQ-UHFFFAOYSA-N
• SMILES： OC(CNC)C1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• XLogP3: -0.9
• Topological Polar Surface Area: 58.3